Cas no 203626-80-6 (2-Methyl-4,5,7-trichloroquinoline)

• Product Name: 2-Methyl-4,5,7-trichloroquinoline
• CAS No: 203626-80-6
• MF: C₁₀H₆Cl₃N
• MW: 246.520339488983
• MDL: MFCD00272464
• CID: 869929
• PubChem ID: 329773386
• Update Time: 2025-06-24

2-Methyl-4,5,7-trichloroquinoline Chemical and Physical Properties

Names and Identifiers

• 4,5,7-trichloro-2-methylquinoline
• 2,7-DICHLOROQUINOLINE-3-CARBOXALDEHYDE
• 2-METHYL-4,5,7-TRICHLOROQUINOLINE
• 4,5,7-TRICHLOROQUINALDINE
• QU144
• AB05739
• 4,5,7-Trichloro-2-methylquinoline,
• CS-0360222
• Quinoline, 4,5,7-trichloro-2-methyl-
• 203626-80-6
• DTXSID60588899
• G78162
• MFCD00272464
• 2-Methyl-4,5,7-trichloroquinoline, AldrichCPR
• 2-Methyl-4,5,7-trichloroquinoline

• MDL： MFCD00272464
• Inchi： 1S/C10H6Cl3N/c1-5-2-7(12)10-8(13)3-6(11)4-9(10)14-5/h2-4H,1H3
• InChI Key： DSRVLGATYHLALY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C2C=C(C=C(C2=1)Cl)Cl

Computed Properties

• Exact Mass: 244.95700
• Monoisotopic Mass: 244.956582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.459
• Boiling Point: 333.9°C at 760 mmHg
• Flash Point: 186°C
• Refractive Index: 1.651
• PSA: 12.89000
• LogP: 4.50340

2-Methyl-4,5,7-trichloroquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H318-H413
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2-Methyl-4,5,7-trichloroquinoline

2-Methyl-4,5,7-trichloroquinoline (CAS No. 203626-80-6): An Overview of Its Structure, Properties, and Applications

2-Methyl-4,5,7-trichloroquinoline (CAS No. 203626-80-6) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structure and potential applications. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds with a wide range of biological activities.

The molecular formula of 2-Methyl-4,5,7-trichloroquinoline is C₁₀H₆Cl₃N, and its molecular weight is approximately 247.51 g/mol. The compound features a quinoline ring system substituted with a methyl group at the 2-position and three chlorine atoms at the 4, 5, and 7 positions. This specific substitution pattern imparts unique chemical and physical properties to the molecule.

In terms of physical properties, 2-Methyl-4,5,7-trichloroquinoline is a solid at room temperature with a melting point ranging from 110°C to 115°C. It is insoluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for various chemical reactions and analytical techniques.

The synthesis of 2-Methyl-4,5,7-trichloroquinoline can be achieved through several routes. One common method involves the reaction of 2-methylquinoline with chlorine gas under controlled conditions. Another approach involves the substitution of hydrogen atoms on the quinoline ring with chlorine atoms using reagents such as N-chlorosuccinimide (NCS) or chlorine gas in the presence of a catalyst. These synthetic methods have been optimized to achieve high yields and purity levels.

2-Methyl-4,5,7-trichloroquinoline has been studied for its potential biological activities. Recent research has shown that this compound exhibits significant antimicrobial properties against a variety of bacteria and fungi. For instance, studies have demonstrated its effectiveness against Gram-positive bacteria such as Staphylococcus aureus and Gram-negative bacteria like Escherichia coli. Additionally, it has shown antifungal activity against Candida albicans and Aspergillus niger.

The mechanism by which 2-Methyl-4,5,7-trichloroquinoline exerts its antimicrobial effects is not yet fully understood. However, preliminary studies suggest that it may interfere with the cell wall or membrane integrity of microorganisms, leading to cell death. This property makes it a promising candidate for the development of new antimicrobial agents.

Beyond its antimicrobial properties, 2-Methyl-4,5,7-trichloroquinoline has also been investigated for its potential as an antiparasitic agent. Research has shown that it can effectively inhibit the growth of parasitic protozoa such as Plasmodium falciparum, which causes malaria. This finding opens up new avenues for the development of antiparasitic drugs based on this compound.

In addition to its biological activities, 2-Methyl-4,5,7-trichloroquinoline has found applications in materials science and chemical synthesis. Its unique electronic properties make it useful as an intermediate in the synthesis of more complex molecules with specific functionalities. For example, it can be used as a building block in the preparation of fluorescent dyes and other functional materials.

The environmental impact of 2-Methyl-4,5,7-trichloroquinoline is another area of interest for researchers. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. While initial results suggest that it is relatively stable in environmental conditions, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 2-Methyl-4,5,7-trichloroquinoline (CAS No. 203626-80-6) is a versatile compound with a wide range of applications in chemistry and biology. Its unique structure and properties make it an attractive candidate for further research and development in areas such as antimicrobial agents, antiparasitic drugs, and functional materials. As research continues to advance our understanding of this compound, it is likely that new applications will emerge, further highlighting its importance in the scientific community.